Cas no 1803877-79-3 (Ethyl 3-hydroxy-5-nitropyridine-2-acetate)

• Product Name: Ethyl 3-hydroxy-5-nitropyridine-2-acetate
• CAS No: 1803877-79-3
• MF: C₉H₁₀N₂O₅
• MW: 226.186102390289
• CID: 4906626
• Update Time: 2025-06-11

Ethyl 3-hydroxy-5-nitropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-hydroxy-5-nitropyridine-2-acetate

• Inchi： 1S/C9H10N2O5/c1-2-16-9(13)4-7-8(12)3-6(5-10-7)11(14)15/h3,5,12H,2,4H2,1H3
• InChI Key： WOPARWWWOZKWCC-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(=CC(=CN=1)[N+](=O)[O-])O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• XLogP3: 0.5
• Topological Polar Surface Area: 105

Additional information on Ethyl 3-hydroxy-5-nitropyridine-2-acetate

Comprehensive Overview of Ethyl 3-hydroxy-5-nitropyridine-2-acetate (CAS No. 1803877-79-3): Properties, Applications, and Innovations

Ethyl 3-hydroxy-5-nitropyridine-2-acetate (CAS No. 1803877-79-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This nitropyridine derivative combines a hydroxyl group, nitro functionality, and ester moiety, making it a versatile intermediate for synthesizing biologically active molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting inflammatory pathways and microbial resistance, which aligns with current global health priorities.

The compound's molecular structure, characterized by the 3-hydroxy-5-nitropyridine core, enables selective reactivity in coupling reactions and hydrogen bonding interactions. Recent studies highlight its role in developing kinase inhibitors, a hot topic in oncology research, as evidenced by rising searches for "nitropyridine kinase inhibitors" and "pyridine-based drug design." Its ethyl acetate side chain further enhances solubility, a critical factor in formulation optimization—a recurring challenge discussed in pharmaceutical forums.

From a synthetic chemistry perspective, CAS 1803877-79-3 serves as a building block for heterocyclic expansions. Analytical data shows growing interest in "green synthesis of nitropyridines," reflecting the industry's shift toward sustainable practices. The compound's NMR profile (typically showing aromatic proton signals at δ 8.5-9.0 ppm and ester methyl protons near δ 1.3 ppm) provides distinct characterization markers, frequently referenced in spectral interpretation guides.

Material science applications are emerging, with patent literature suggesting uses in organic electronics. The electron-withdrawing nitro group and hydrogen-bonding capacity make this derivative relevant for designing non-linear optical (NLO) materials, coinciding with increased searches for "nitropyridine semiconductors." Stability studies indicate optimal storage under inert conditions at 2-8°C, a detail often queried by laboratory technicians.

Regulatory databases confirm Ethyl 3-hydroxy-5-nitropyridine-2-acetate as a research-grade material without usage restrictions. Quality control typically involves HPLC purity verification (>98%), with chromatographic methods being a frequent discussion point in analytical chemistry communities. The compound's safety profile recommends standard laboratory precautions, addressing common workplace safety queries.

Innovative applications include its use as a fluorescence quencher in biochemical assays, responding to the demand for "small molecule probes" in diagnostic development. The 5-nitropyridine moiety's redox activity also positions it as a candidate for electrochemical sensors, an area gaining traction in environmental monitoring technologies.

Market trends indicate rising procurement of this intermediate by CROs (Contract Research Organizations), particularly for fragment-based drug discovery projects. Supplier data shows increased requests for custom derivatization, especially for introducing isotopic labels—addressing the need for tracer compounds in metabolic studies.

Technical literature emphasizes the compound's role in multicomponent reactions, with the hydroxy and nitro groups enabling sequential functionalization. This aligns with synthetic methodology trends showcased in recent chemistry conferences. Computational studies modeling its electrostatic potential surfaces provide insights for molecular docking applications.

As research continues, CAS 1803877-79-3 demonstrates expanding utility across interdisciplinary fields. Its balanced lipophilicity (predicted LogP ~1.2) and molecular weight (226.18 g/mol) make it particularly valuable in medicinal chemistry optimization, addressing the persistent challenge of achieving cell permeability in drug candidates.